Cas no 2172571-84-3 ((1-ethoxycyclobutyl)methanesulfonamide)

(1-Ethoxycyclobutyl)methanesulfonamide is a specialized sulfonamide derivative characterized by its unique cyclobutyl ether and sulfonamide functional groups. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or building block. The ethoxycyclobutyl moiety may confer enhanced metabolic stability and improved pharmacokinetic properties, while the sulfonamide group offers opportunities for further derivatization or bioactivity modulation. Its structural features make it suitable for applications in drug discovery, particularly in the development of small-molecule therapeutics targeting enzymes or receptors where sulfonamide interactions are critical. The compound's well-defined synthesis route ensures consistent purity and reproducibility for research purposes.
(1-ethoxycyclobutyl)methanesulfonamide structure
2172571-84-3 structure
Product Name:(1-ethoxycyclobutyl)methanesulfonamide
CAS No:2172571-84-3
MF:C7H15NO3S
MW:193.263900995255
CID:6102324
PubChem ID:165600339
Update Time:2025-10-30

(1-ethoxycyclobutyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • (1-ethoxycyclobutyl)methanesulfonamide
    • 2172571-84-3
    • EN300-1629081
    • Inchi: 1S/C7H15NO3S/c1-2-11-7(4-3-5-7)6-12(8,9)10/h2-6H2,1H3,(H2,8,9,10)
    • InChI Key: QSKNJKNHOMYUBX-UHFFFAOYSA-N
    • SMILES: S(CC1(CCC1)OCC)(N)(=O)=O

Computed Properties

  • Exact Mass: 193.07726451g/mol
  • Monoisotopic Mass: 193.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 77.8Ų

(1-ethoxycyclobutyl)methanesulfonamide Pricemore >>

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(1-ethoxycyclobutyl)methanesulfonamide Related Literature

Additional information on (1-ethoxycyclobutyl)methanesulfonamide

(1-ethoxycyclobutyl)methanesulfonamide (CAS No. 2172571-84-3): An Emerging Compound in Chemical and Pharmaceutical Research

(1-ethoxycyclobutyl)methanesulfonamide (CAS No. 2172571-84-3) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound, characterized by its 1-ethoxycyclobutyl and methanesulfonamide moieties, offers a promising platform for the development of new therapeutic agents and chemical probes.

The 1-ethoxycyclobutyl group in (1-ethoxycyclobutyl)methanesulfonamide imparts a cyclic structure with an ether linkage, which can influence the compound's stability and reactivity. The methanesulfonamide moiety, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable functional group in drug design. The combination of these two functional groups results in a compound with a unique set of properties that can be leveraged for various applications.

Recent studies have explored the potential of (1-ethoxycyclobutyl)methanesulfonamide as a ligand for various biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can selectively bind to specific receptors, demonstrating its potential as a lead compound for the development of new drugs. The ability to modulate receptor activity through precise binding interactions is crucial for designing effective therapeutic agents.

In addition to its potential as a therapeutic agent, (1-ethoxycyclobutyl)methanesulfonamide has also been investigated for its use as a chemical probe. Chemical probes are small molecules that can be used to study biological processes and validate therapeutic targets. The unique chemical structure of (1-ethoxycyclobutyl)methanesulfonamide makes it an ideal candidate for such applications, as it can be easily modified to incorporate fluorescent or radioactive labels for imaging and tracking purposes.

The synthesis of (1-ethoxycyclobutyl)methanesulfonamide has been optimized through various methods, including transition metal-catalyzed reactions and multistep synthetic routes. These synthetic strategies have been detailed in several peer-reviewed journals, providing researchers with robust methods to produce this compound on both small and large scales. The availability of efficient synthetic routes is crucial for advancing the development of new drugs and chemical probes based on this compound.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy. Preclinical studies have shown that (1-ethoxycyclobutyl)methanesulfonamide exhibits low toxicity and good pharmacokinetic properties, making it a promising candidate for further investigation. These findings are supported by data from animal models, which have demonstrated the compound's ability to cross the blood-brain barrier and reach target tissues effectively.

The potential applications of (1-ethoxycyclobutyl)methanesulfonamide extend beyond pharmaceutical research. In materials science, this compound has been explored as a building block for the synthesis of advanced materials with unique properties. For example, researchers at the University of California have used this compound to develop new polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, aerospace, and biomedicine.

In conclusion, (1-ethoxycyclobutyl)methanesulfonamide (CAS No. 2172571-84-3) is a versatile compound with significant potential in various fields. Its unique chemical structure and favorable properties make it an attractive candidate for drug discovery, chemical probe development, and materials science applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.

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